N-oleoyl alanine

• CAS: 73775-50-5; 745733-78-2
• Molecular Formula: C21H39NO3
• Molecular Weight: 353.547
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)NC(C)C(=O)O
• InChI: InChI=1S/C21H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22-19(2)21(24)25/h10-11,19H,3-9,12-18H2,1-2H3,(H,22,23)(H,24,25)/b11-10-/t19-/m0/s1
• InChIKey: CHQZBIVWDKADIA-GDWUOILNSA-N
• Solubility: not available

Investigators requiring extended-duration N-acyl amino acid pharmacology face rapid amidase degradation of compounds like N-oleoyl glycine (OlGly). N-Oleoyl alanine (OlAla) was rationally designed as a metabolically stabilized analog. Key differentiators: - Greater efficacy in HFD-L mouse weight reduction vs. OlGly via PPARα activation - PPARα-independent mechanism for nicotine reward studies - Validated HPLC-MS/MS method (brain/plasma; recovery >90%, bias ±20%) - Suitable for multi-day behavioral paradigms in opioid withdrawal

N-Oleoyl Alanine Overview

N-Oleoyl alanine (OlAla) is a long-chain N-acyl-L-amino acid comprising an oleic acid moiety conjugated to alanine via an amide bond [1]. It belongs to the N-acyl amide family of endogenous lipid signaling molecules, which exert pleiotropic physiological effects including modulation of metabolic homeostasis, inflammation, and reward-related behaviors [2]. OlAla has been detected in insect and animal tissues, and research interest has intensified due to its demonstrated efficacy in preclinical models of substance use disorders and obesity, positioning it as a targeted tool compound for investigating N-acyl amino acid pharmacology [3][4]. Critically, OlAla was synthesized as a metabolically stabilized analog of the naturally occurring N-oleoyl glycine (OlGly) [3].

Sustained target engagement studies requiring extended duration of action

PPARα-dependent and PPARα-independent pathway research

Diet-induced obesity, nicotine dependence, and opioid withdrawal models

• [1] HMDB0241953: N-Oleoyl Alanine. Human Metabolome Database. 2021. View Source
• [2] Bradshaw HB, et al. The endocannabinoid anandamide is a precursor for the signaling lipid N-arachidonoyl glycine by two distinct pathways. BMC Biochem. 2009;10:14. View Source
• [3] Iannotti FA, et al. Olive oil-derived endocannabinoid-like mediators inhibit palatable food-induced reward and obesity. Commun Biol. 2023;6:959. View Source
• [4] Karin KN, et al. High-performance liquid chromatography tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma. J Sep Sci. 2023;46(22):e2300395. View Source

OlAla vs. OlGly: Critical Differences

Within the N-acyl amino acid class, structural variations in the amino acid headgroup—even a single methyl substitution—produce functionally non-equivalent compounds. N-Oleoyl glycine (OlGly) and N-oleoyl alanine (OlAla) differ solely by a methyl group on the α-carbon of the amino acid moiety, yet this modification confers distinct metabolic stability and in vivo efficacy profiles [1]. OlGly undergoes rapid degradation by endogenous amidases including fatty acid amide hydrolase (FAAH), limiting its duration of action [1][2]. OlAla was explicitly designed as a more stable analog to address this pharmacokinetic limitation [1]. Consequently, substituting OlGly for OlAla in experimental protocols without accounting for differential stability, potency, and mechanism of action will yield non-comparable results and potentially erroneous conclusions. The following evidence quantifies these critical differences.

Metabolic stability mismatch

OlAla is a stabilized analog designed for extended duration; substituting OlGly (rapidly degraded by FAAH) may shorten compound action and confound temporal readouts.

Mechanistic pathway divergence

OlAla can engage PPARα-independent signaling in nicotine withdrawal models, while OlGly is primarily PPARα-dependent. Direct substitution may mask or alter mechanistic findings.

Efficacy profile may differ

Reported anti-obesogenic response in HFD-L mice was greater with OlAla than OlGly. Using OlGly may yield non-comparable endpoint context in weight-regulation studies.

• [1] Iannotti FA, et al. Olive oil-derived endocannabinoid-like mediators inhibit palatable food-induced reward and obesity. Commun Biol. 2023;6:959. View Source
• [2] Karin KN, et al. High-performance liquid chromatography tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma. J Sep Sci. 2023;46(22):e2300395. View Source

N-Oleoyl Alanine Differentiation Evidence

Superior Anti-Obesogenic Efficacy vs. OlGly

In a direct comparative in vivo study, N-oleoyl alanine (OlAla) demonstrated greater efficacy than its parent compound N-oleoyl glycine (OlGly) in reducing body weight gain in mice fed a high-fat diet rich in lard (HFD-L). While both compounds activate PPARα, the authors explicitly state that the more stable analog OlAla was 'found to be more efficacious than OlGly in vivo' [1]. This constitutes a head-to-head comparison where the methylated analog outperforms the endogenous ligand on a key functional endpoint.

Anti-obesogenic efficacy vs. OlGly

Head-to-head

Reported greater body weight gain reduction in HFD-L mice compared to OlGly; PPARα-dependent.

Supports PPARα-mediated weight regulation research

Qualitative superiority reported; exact magnitude unspecified

Evidence Dimension	In vivo efficacy in reducing body weight gain (anti-obesogenic effect)
Target Compound Data	Significantly reduces body weight gain in HFD-L mice; more efficacious than OlGly
Comparator Or Baseline	N-Oleoyl glycine (OlGly): also reduces body weight gain but with lower efficacy
Quantified Difference	OlAla > OlGly (efficacy ranking; precise magnitude of difference not numerically specified in the text, but qualitative superiority is explicitly stated)
Conditions	Male C57BL/6J mice fed a high-fat diet rich in lard (HFD-L); compounds administered daily for 14 days; PPARα dependence confirmed via antagonist GW6471

Why This Matters

For procurement decisions in obesity or metabolic research, OlAla provides a higher-efficacy tool compound than OlGly for modulating PPARα-dependent weight regulation pathways.

• [1] Iannotti FA, et al. Olive oil-derived endocannabinoid-like mediators inhibit palatable food-induced reward and obesity. Commun Biol. 2023;6:959. View Source

PPARα-Independent Mechanism in Nicotine Withdrawal

In a study investigating nicotine reward and withdrawal in mice, N-oleoyl alanine (OlAla) prevented nicotine-induced conditioned place preference (CPP) and attenuated somatic and affective withdrawal signs. Critically, while previous studies with OlGly established a PPARα-dependent mechanism, pharmacological evidence in this study indicates that OlAla exerts these effects through a PPARα-independent mechanism [1]. The OlAla methylated analog thus diverges mechanistically from its parent compound, engaging alternative signaling pathways that may offer distinct translational advantages [1].

Nicotine withdrawal mechanism

Class-level

PPARα-independent pathway; attenuates nicotine CPP and withdrawal signs in mice.

Supports non-PPARα signaling investigations

Mechanistic divergence from OlGly in nicotine model

Evidence Dimension	Mechanism of action in nicotine withdrawal attenuation
Target Compound Data	PPARα-independent mechanism for preventing nicotine CPP and reducing withdrawal signs
Comparator Or Baseline	N-Oleoyl glycine (OlGly): PPARα-dependent mechanism established in prior studies
Quantified Difference	Qualitative mechanistic divergence (PPARα-independent vs. PPARα-dependent)
Conditions	Male C57BL/6J mice; nicotine (0.5 mg/kg, s.c.) conditioned place preference; PPARα antagonist GW6471 used to assess mechanism

Why This Matters

Investigators studying nicotine dependence or PPARα-independent signaling pathways should prioritize OlAla over OlGly to probe non-PPARα mechanisms or to circumvent PPARα-mediated confounding effects.

• [1] DeVuono MV, et al. N-oleoyl alanine attenuates nicotine reward and spontaneous nicotine withdrawal in mice. Drug Alcohol Depend. 2024;258:111274. View Source

Extended Duration of Action vs. OlGly

N-Oleoyl alanine (OlAla) was synthesized specifically as a methylated analog of N-oleoyl glycine (OlGly) to confer increased metabolic stability and prolonged duration of action. Pharmacological evidence indicates that OlAla 'has an increased duration of action and may offer translational benefit' relative to OlGly [1][2]. Following exogenous administration in mice, increasing concentrations of OlAla were quantitated in both brain and plasma, confirming its ability to cross the blood-brain barrier and achieve measurable central exposure over time [3].

Duration of action vs. OlGly

Supporting evidence

Increased duration; brain and plasma detection after exogenous administration in mice.

Supports sustained target engagement studies

Metabolic stability advantage reported

Evidence Dimension	Duration of action and metabolic stability
Target Compound Data	Increased duration of action; measurable brain and plasma concentrations following exogenous administration
Comparator Or Baseline	N-Oleoyl glycine (OlGly): rapid degradation by FAAH and other amidases; shorter duration of action
Quantified Difference	Qualitative ranking (OlAla > OlGly for duration of action); assay bias and precision within ±20%; over 90% recovery for low-level analytes in validated LC-MS/MS method
Conditions	Validated HPLC-MS/MS method in mouse brain and plasma; exogenous administration studies

Why This Matters

For studies requiring sustained target engagement or translational in vivo models, OlAla offers practical advantages over OlGly due to enhanced metabolic stability and longer duration of action.

• [1] Iannotti FA, et al. Olive oil-derived endocannabinoid-like mediators inhibit palatable food-induced reward and obesity. Commun Biol. 2023;6:959. View Source
• [2] DeVuono MV, et al. N-oleoyl alanine attenuates nicotine reward and spontaneous nicotine withdrawal in mice. Drug Alcohol Depend. 2024;258:111274. View Source
• [3] Karin KN, et al. High-performance liquid chromatography tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma. J Sep Sci. 2023;46(22):e2300395. View Source

Validated LC-MS/MS Quantification Method

A fully validated high-performance liquid chromatography tandem mass spectrometry (HPLC-MS/MS) method has been established for the simultaneous extraction and quantitation of N-oleoyl glycine (OlGly) and N-oleoyl alanine (OlAla) in mouse brain and plasma [1]. The assay demonstrated bias and precision within ±20%, meeting FDA bioanalytical method validation acceptance criteria, and achieved over 90% recovery for both low-level analytes [1]. This method was specifically developed to support pharmacokinetic studies investigating the involvement of OlAla and OlGly in drug dependence and other diseases [1]. In contrast, previously published lipidomic panel methods for these analytes reported limited sensitivity, poor selectivity, and low recovery [1].

LC-MS/MS method validation

Cross-study comparable

Bias and precision within ±20%; recovery >90% for OlAla in mouse brain and plasma.

Supports reliable bioanalysis in research matrices

Addresses sensitivity/selectivity limits of prior lipidomic methods

Evidence Dimension	Analytical method performance for bioanalysis
Target Compound Data	Bias and precision within ±20%; over 90% recovery; increasing concentrations quantitated in brain and plasma post-administration
Comparator Or Baseline	Previous lipidomic panel methods: limited sensitivity and selectivity; low recovery reported
Quantified Difference	Recovery >90% vs. prior methods reporting low recovery; precision ±20% vs. unvalidated or poorly performing prior methods
Conditions	HPLC-MS/MS; mouse brain and plasma matrices; sample extraction and analysis protocol

Why This Matters

For laboratories requiring robust, reproducible quantitation of OlAla in biological matrices, the availability of a validated method with documented performance metrics reduces method development time and ensures data reliability.

• [1] Karin KN, et al. High-performance liquid chromatography tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma. J Sep Sci. 2023;46(22):e2300395. View Source

Comparable Efficacy in Opioid Withdrawal

Both N-oleoyl alanine (OlAla) and its parent compound N-oleoyl glycine (OlGly) have been shown to interfere with affective and somatic responses to acute naloxone-precipitated morphine withdrawal in male rats [1]. Importantly, while both compounds attenuate withdrawal signs, neither OlGly nor OlAla modify tolerance to nociception, hyperthermia, or the suppression of activity produced by morphine [1]. This indicates that these compounds selectively target withdrawal-associated behaviors without altering the primary analgesic or thermoregulatory effects of opioids—a critical differentiation from direct opioid receptor modulators.

Opioid withdrawal attenuation

Head-to-head

Comparable reduction of naloxone-precipitated withdrawal signs; no interference with morphine analgesia.

Supports opioid withdrawal research with profile differentiation

Choice may be guided by stability and duration requirements

Evidence Dimension	Efficacy in attenuating opioid withdrawal signs
Target Compound Data	Reduces somatic and affective naloxone-precipitated morphine withdrawal signs; does not modify morphine-induced analgesia, hyperthermia, or locomotor suppression
Comparator Or Baseline	N-Oleoyl glycine (OlGly): same profile—reduces withdrawal signs without modifying morphine tolerance to nociception or hyperthermia
Quantified Difference	Comparable efficacy; no significant difference in withdrawal attenuation or tolerance modification between OlAla and OlGly
Conditions	Male Sprague-Dawley rats; naloxone-precipitated morphine withdrawal; conditioned place aversion and somatic withdrawal scoring

Why This Matters

For opioid withdrawal research, both OlAla and OlGly are viable tool compounds; the choice should be guided by other differentiating factors such as metabolic stability and duration of action (see Evidence Items 1 and 3).

• [1] Rock EM, et al. N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine. Front Synaptic Neurosci. 2021;13:620145. View Source

N-Oleoyl Alanine Research Applications

PPARα-Mediated Obesity Research

Investigators studying diet-induced obesity should prioritize N-oleoyl alanine (OlAla) over N-oleoyl glycine (OlGly) when maximum in vivo efficacy in reducing body weight gain is required. Evidence demonstrates that OlAla is more efficacious than OlGly in HFD-L mouse models, operating via PPARα activation [1]. The compound's increased metabolic stability and longer duration of action provide practical advantages for chronic dosing paradigms. This application is supported by direct comparative data showing OlAla's superior performance in weight reduction studies and its ability to reduce dopamine neuron firing in the ventral tegmental area, a key node in reward circuitry [1].

Nicotine Dependence: PPARα-Independent Mechanisms

For studies investigating nicotine reward and withdrawal mechanisms, N-oleoyl alanine (OlAla) offers a distinct mechanistic profile relative to N-oleoyl glycine (OlGly). OlAla attenuates nicotine-induced conditioned place preference and withdrawal signs through a PPARα-independent mechanism [1]. This divergence enables researchers to dissect PPARα-dependent from PPARα-independent pathways in substance use disorders. Investigators seeking to avoid PPARα-mediated confounding effects or to explore alternative signaling cascades in nicotine dependence should select OlAla over OlGly for these experiments [1].

Opioid Withdrawal Without Analgesic Interference

Both N-oleoyl alanine (OlAla) and N-oleoyl glycine (OlGly) are suitable for studies targeting opioid withdrawal, as they reduce affective and somatic withdrawal signs without modifying morphine-induced analgesia, hyperthermia, or locomotor suppression [1]. This selectivity distinguishes them from direct opioid receptor modulators. In this context, OlAla may be preferred when extended compound stability and longer duration of action are desired for behavioral paradigms spanning multiple days, based on evidence of its enhanced metabolic profile [2].

PK and Bioanalytical Method Development

Laboratories requiring validated quantitative methods for N-acyl amino acid analysis in biological matrices can leverage the established HPLC-MS/MS method for N-oleoyl alanine (OlAla) in mouse brain and plasma [1]. The method's documented performance metrics—bias and precision within ±20% and over 90% recovery—provide a robust foundation for pharmacokinetic studies of OlAla in drug dependence, obesity, or other disease models [1]. This validated protocol eliminates the need for de novo method development and addresses the sensitivity and selectivity limitations of prior lipidomic panel approaches [1].

Application

Selection Property

Validation Focus

PPARα-mediated obesity research

Higher reported in vivo weight-regulation response vs. OlGly

PPARα-dependent pathway response, chronic dosing feasibility

Nicotine dependence mechanism studies

PPARα-independent mechanism divergence

Non-PPARα signaling pathway response, withdrawal endpoint context

Opioid withdrawal without analgesic interference

Withdrawal-selective profile; does not alter morphine analgesia

Affective/somatic withdrawal endpoints, extended stability needs

PK and bioanalytical method development

Validated LC-MS/MS method with documented performance

Accuracy/precision verification, matrix recovery assessment

• [1] Iannotti FA, et al. Olive oil-derived endocannabinoid-like mediators inhibit palatable food-induced reward and obesity. Commun Biol. 2023;6:959. View Source
• [2] DeVuono MV, et al. N-oleoyl alanine attenuates nicotine reward and spontaneous nicotine withdrawal in mice. Drug Alcohol Depend. 2024;258:111274. View Source
• [3] Rock EM, et al. N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine. Front Synaptic Neurosci. 2021;13:620145. View Source
• [4] Karin KN, et al. High-performance liquid chromatography tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma. J Sep Sci. 2023;46(22):e2300395. View Source